Cas no 174582-13-9 (1(2H)-Pyrimidineaceticacid, 5-fluoro-3,4-dihydro-2,4-dioxo-, pentyl ester)

• Product Name: 1(2H)-Pyrimidineaceticacid, 5-fluoro-3,4-dihydro-2,4-dioxo-, pentyl ester
• CAS No: 174582-13-9
• MF: C₁₁H₁₅FN₂O₄
• MW: 258.246206521988
• CID: 143250
• PubChem ID: 3075295
• Update Time: 2025-04-19

1(2H)-Pyrimidineaceticacid, 5-fluoro-3,4-dihydro-2,4-dioxo-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidineaceticacid, 5-fluoro-3,4-dihydro-2,4-dioxo-, pentyl ester
• 1(2H)-Pyrimidineacetic acid, 3,4-dihydro-2,4-dioxo-5-fluoro-, pentyl ester
• pentyl (5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetate
• Pentyl 3,4-dihydro-2,4-dioxo-5-fluoro-1(2H)-pyrimidineacetate
• 5-Fluorouracil-1-acetylpentane
• pentyl 2-(5-fluoro-2,4-dioxopyrimidin-1-yl)acetate
• Pentyl (5-fluoro-4-hydroxy-2-oxopyrimidin-1(2H)-yl)acetate
• DTXSID00938531
• 174582-13-9

• Inchi： 1S/C11H15FN2O4/c1-2-3-4-5-18-9(15)7-14-6-8(12)10(16)13-11(14)17/h6H,2-5,7H2,1H3,(H,13,16,17)
• InChI Key： FEODLFQIOZXXGY-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)CC(=O)OCCCCC)=O)=O

Computed Properties

• Exact Mass: 244.12241
• Monoisotopic Mass: 258.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.28
• Refractive Index: 1.51
• PSA: 75.27